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Compound of Interest

Compound Name: Tris(2-methoxyethyl)borate

Cat. No.: B079444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tris(2-methoxyethyl)borate, a versatile

chemical compound with significant applications in lubrication and energy storage. This

document details its commercial availability, key physical and chemical properties, and

methodologies for its synthesis and application, with a focus on its emerging role in advanced

material science.

Commercial Availability and Suppliers
Tris(2-methoxyethyl)borate (CAS No. 14983-42-7) is readily available from a variety of

chemical suppliers, catering to both research and industrial scale requirements. The compound

is typically offered in various purities and quantities, ensuring a stable supply for laboratory

research and commercial production.

It is important to distinguish Tris(2-methoxyethyl)borate from a related, larger molecule,

Tris[2-[2-(2-methoxyethoxy)ethoxy]ethyl] orthoborate (CAS No. 30989-05-0), which possesses

different physical properties and applications.

Below is a summary of prominent commercial suppliers and their typical product offerings for

Tris(2-methoxyethyl)borate.

Table 1: Commercial Suppliers of Tris(2-methoxyethyl)borate
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Supplier Purity Available Quantities

Biosynth (via CymitQuimica)[1] Min. 95% 10g, 25g, 50g, 100g, 250g

ChemicalBook[2] 99% min Kg quantities

BLD Pharmatech (via Sigma-

Aldrich)[3]
97% Not specified

LGC Standards[4] >90% 1g, 5g, 10g

Physicochemical Properties
Tris(2-methoxyethyl)borate is a colorless liquid with properties that make it suitable for its

primary applications. A summary of its key physicochemical data is presented below.

Table 2: Physicochemical Properties of Tris(2-methoxyethyl)borate

Property Value Source

CAS Number 14983-42-7 --INVALID-LINK--[1]

Molecular Formula C₉H₂₁BO₆ --INVALID-LINK--[1]

Molecular Weight 236.07 g/mol --INVALID-LINK--[1]

Appearance Colorless Liquid --INVALID-LINK--[3]

Boiling Point 263°C at 760 mmHg --INVALID-LINK--

Density 0.995 g/cm³ --INVALID-LINK--

Flash Point 99.1°C --INVALID-LINK--

Refractive Index 1.401 --INVALID-LINK--

Storage Temperature 2-8°C, under inert atmosphere --INVALID-LINK--[3]

Synthesis Methodology
The synthesis of borate esters, including Tris(2-methoxyethyl)borate, is typically achieved

through the esterification of boric acid with the corresponding alcohol. This reaction is a well-
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established method for producing high-purity borate esters for various applications.

Experimental Protocol: Synthesis of Tris(2-
methoxyethyl)borate
This protocol is a generalized procedure based on the synthesis of similar borate esters.[4]

Materials:

Boric acid (H₃BO₃)

2-Methoxyethanol (CH₃OCH₂CH₂OH)

Toluene (or another suitable solvent for azeotropic water removal)

Dean-Stark apparatus

Reaction flask, condenser, and heating mantle

Rotary evaporator

Procedure:

Combine one molar equivalent of boric acid with three molar equivalents of 2-

methoxyethanol in a reaction flask containing toluene.

Assemble the Dean-Stark apparatus with the reaction flask and a condenser.

Heat the reaction mixture to reflux. The water produced during the esterification will be

collected in the Dean-Stark trap as an azeotrope with toluene.

Continue the reaction until no more water is collected, indicating the completion of the

esterification.

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the toluene and any unreacted 2-methoxyethanol under reduced pressure using a

rotary evaporator.
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The resulting product is Tris(2-methoxyethyl)borate, which can be further purified by

vacuum distillation if required.

Reactants
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Diagram 1: Synthesis workflow for Tris(2-methoxyethyl)borate.

Applications and Experimental Evaluation
Tris(2-methoxyethyl)borate has garnered significant interest for its utility as a lubricant

additive and as a component in battery electrolytes.

Lubricant Additive
Borate esters are known for their excellent anti-wear and friction-reducing properties when

added to lubricating oils.[5] They form a protective film on metal surfaces, preventing direct

contact and reducing wear and tear.

Experimental Protocol: Tribological Evaluation
The performance of Tris(2-methoxyethyl)borate as a lubricant additive can be assessed

using a four-ball tribometer, following a procedure similar to ASTM D2783 for extreme pressure

properties or ASTM D4172 for wear preventive characteristics.[2][3]
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Materials:

Base lubricant oil (e.g., mineral oil, poly-alpha-olefin)

Tris(2-methoxyethyl)borate

Four-ball tribometer

Steel balls (e.g., GCr15/SAE 52100 steel)

Optical microscope for wear scar measurement

Ultrasonic bath and solvent for cleaning

Procedure:

Prepare a series of lubricant samples by dissolving varying concentrations of Tris(2-
methoxyethyl)borate in the base oil.

Clean the steel balls thoroughly with a suitable solvent in an ultrasonic bath and dry them.

Assemble the four-ball test configuration in the tribometer.

Fill the test cup with the lubricant sample.

Conduct the test under specified conditions of load, speed, temperature, and duration. For

example, a typical test might be run at 1450 rpm for 30 minutes under a load of 200 N.[5]

After the test, clean the lower three steel balls and measure the wear scar diameters using

an optical microscope.

The coefficient of friction is typically recorded continuously during the test.

Analyze the wear scar diameters and friction coefficients to evaluate the anti-wear and

friction-reducing properties of the additive.
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Diagram 2: Experimental workflow for tribological evaluation.

Battery Electrolyte Additive
In the field of energy storage, borate esters are being investigated as additives to the

electrolytes of lithium-ion batteries. They can help to form a stable solid-electrolyte interphase

(SEI) on the electrode surfaces, which can improve the battery's cycle life and safety.

Experimental Protocol: Electrochemical Evaluation
The effect of Tris(2-methoxyethyl)borate as an electrolyte additive can be evaluated by

constructing coin cells and performing electrochemical tests.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b079444?utm_src=pdf-body-img
https://www.benchchem.com/product/b079444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Lithium-ion battery components (cathode, anode, separator)

Electrolyte solvent (e.g., a mixture of ethylene carbonate and dimethyl carbonate)

Lithium salt (e.g., LiPF₆)

Tris(2-methoxyethyl)borate

Coin cell components (cases, spacers, springs)

Glovebox with an inert atmosphere (e.g., argon)

Battery cycler

Electrochemical impedance spectroscopy (EIS) analyzer

Procedure:

Electrolyte Preparation: Inside a glovebox, prepare the baseline electrolyte by dissolving the

lithium salt in the solvent mixture. Then, prepare the test electrolyte by adding a specific

concentration of Tris(2-methoxyethyl)borate to the baseline electrolyte.

Cell Assembly: Assemble coin cells (e.g., 2032-type) inside the glovebox using the cathode,

anode, separator, and the prepared electrolyte.

Formation Cycling: Perform initial charge-discharge cycles at a low current rate to form a

stable SEI layer.

Performance Testing: Cycle the cells at various current rates (C-rates) to evaluate their rate

capability and long-term cycling stability.

Electrochemical Impedance Spectroscopy (EIS): Measure the impedance of the cells at

different states of charge to analyze the interfacial resistance and charge transfer kinetics.

Post-mortem Analysis: After cycling, disassemble the cells in the glovebox and analyze the

electrode surfaces using techniques like scanning electron microscopy (SEM) and X-ray
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photoelectron spectroscopy (XPS) to characterize the SEI layer.
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Diagram 3: Workflow for evaluating battery electrolyte additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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